4-Cyclopentylbutanal
Cat. No. B8712466
M. Wt: 140.22 g/mol
InChI Key: NGWXCTRIHCYCNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06051586
Procedure details
4-Cyclopentyl-butyraldehyde (4.9 g, 35 mmol) was taken up in ethanol (100 mL) and treated slowly with sodium borohydride (1.72 g, 4.54 mmol). The reaction was stirred for three days and quenched with water (10 mL). The reaction was diluted with dichloromethane (200 mL) and washed with water (2×100 mL). The organic phase was dried (MgSO4), filtered, and concentrated to yield an oil. The product was passed through a pad of silica to yield 4-cyclopentyl-butan-1-ol as a colorless oil (3.12 g, 63%).
Yield
63%
Identifiers
|
REACTION_CXSMILES
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[CH:1]1([CH2:6][CH2:7][CH2:8][CH:9]=[O:10])[CH2:5][CH2:4][CH2:3][CH2:2]1.[BH4-].[Na+]>C(O)C>[CH:1]1([CH2:6][CH2:7][CH2:8][CH2:9][OH:10])[CH2:5][CH2:4][CH2:3][CH2:2]1 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
4.9 g
|
|
Type
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reactant
|
|
Smiles
|
C1(CCCC1)CCCC=O
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Step Two
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Name
|
|
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Quantity
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1.72 g
|
|
Type
|
reactant
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|
Smiles
|
[BH4-].[Na+]
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Step Three
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Name
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|
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Quantity
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100 mL
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|
Type
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solvent
|
|
Smiles
|
C(C)O
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Conditions
Stirring
|
Type
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CUSTOM
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|
Details
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The reaction was stirred for three days
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
quenched with water (10 mL)
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ADDITION
|
Type
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ADDITION
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|
Details
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The reaction was diluted with dichloromethane (200 mL)
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WASH
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Type
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WASH
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|
Details
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washed with water (2×100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The organic phase was dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to yield an oil
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Outcomes
Product
Details
Reaction Time |
3 d |
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Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(CCCC1)CCCCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.12 g | |
| YIELD: PERCENTYIELD | 63% | |
| YIELD: CALCULATEDPERCENTYIELD | 62.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
